stobadine N-oxide
stobadine N-oxide
Brand Name:
Vulcanchem
CAS No.:
108331-06-2
VCID:
VC0022769
InChI:
InChI=1S/C13H18N2O/c1-9-3-4-12-10(7-9)11-8-15(2,16)6-5-13(11)14-12/h3-4,7,11,13-14H,5-6,8H2,1-2H3/t11-,13-,15?/m1/s1
SMILES:
CC1=CC2=C(C=C1)NC3C2C[N+](CC3)(C)[O-]
Molecular Formula:
C13H18N2O
Molecular Weight:
218.29 g/mol
stobadine N-oxide
CAS No.: 108331-06-2
Main Products
VCID: VC0022769
Molecular Formula: C13H18N2O
Molecular Weight: 218.29 g/mol
| CAS No. | 108331-06-2 |
|---|---|
| Product Name | stobadine N-oxide |
| Molecular Formula | C13H18N2O |
| Molecular Weight | 218.29 g/mol |
| IUPAC Name | (4aR,9bS)-2,8-dimethyl-2-oxido-1,3,4,4a,5,9b-hexahydropyrido[4,3-b]indol-2-ium |
| Standard InChI | InChI=1S/C13H18N2O/c1-9-3-4-12-10(7-9)11-8-15(2,16)6-5-13(11)14-12/h3-4,7,11,13-14H,5-6,8H2,1-2H3/t11-,13-,15?/m1/s1 |
| Standard InChIKey | CILOIHNRAMPSBZ-HNVBAWDGSA-N |
| Isomeric SMILES | CC1=CC2=C(C=C1)N[C@H]3[C@@H]2C[N+](CC3)(C)[O-] |
| SMILES | CC1=CC2=C(C=C1)NC3C2C[N+](CC3)(C)[O-] |
| Canonical SMILES | CC1=CC2=C(C=C1)NC3C2C[N+](CC3)(C)[O-] |
| Synonyms | stobadine N-oxide |
| PubChem Compound | 130093 |
| Last Modified | Nov 11 2021 |
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